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Compound of Interest

Compound Name: N-(4-Bromopyridin-2-yl)acetamide

Cat. No.: B1526734 Get Quote

Disclaimer: Extensive research has revealed a significant lack of publicly available information

regarding a specific, defined mechanism of action for N-(4-Bromopyridin-2-yl)acetamide as a

standalone bioactive compound. The primary role of this molecule, as evidenced by the

scientific literature, is that of a key intermediate in the synthesis of more complex,

pharmacologically active agents. This guide, therefore, focuses on its established role in the

development of potential therapeutics, rather than a direct biological mechanism of its own.

Overview
N-(4-Bromopyridin-2-yl)acetamide is a substituted pyridine derivative. Its chemical structure,

featuring a bromo-substituted pyridine ring and an acetamide group, makes it a versatile

building block in medicinal chemistry. The bromine atom serves as a convenient handle for

various cross-coupling reactions, allowing for the introduction of diverse molecular fragments,

while the acetamide group can influence solubility and participate in hydrogen bonding.

Role as a Synthetic Intermediate
The predominant application of N-(4-Bromopyridin-2-yl)acetamide is in the construction of

kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and

their dysregulation is implicated in numerous diseases, including cancer. The pyridine core of

N-(4-Bromopyridin-2-yl)acetamide is a common scaffold in many kinase inhibitors.
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A general synthetic workflow involving N-(4-Bromopyridin-2-yl)acetamide for the preparation

of kinase inhibitors is outlined below. This process typically involves a Suzuki or a similar cross-

coupling reaction to append a larger, often heterocyclic, moiety at the 4-position of the pyridine

ring.
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Figure 1: General workflow for the synthesis of kinase inhibitors using N-(4-Bromopyridin-2-
yl)acetamide via a Suzuki coupling reaction.

Potential Biological Significance (Inferred)
While direct studies on the mechanism of action of N-(4-Bromopyridin-2-yl)acetamide are not

available, its incorporation into various kinase inhibitors suggests that the N-(pyridin-2-

yl)acetamide substructure may contribute to the binding of these inhibitors to their target

kinases. The amide nitrogen and the pyridine nitrogen can act as hydrogen bond donors and

acceptors, respectively, which are critical interactions for ligand binding within the ATP-binding

pocket of kinases.
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N-(4-Bromopyridin-2-yl)acetamide is a valuable reagent in medicinal chemistry, primarily

serving as a precursor for the synthesis of potential therapeutic agents, most notably kinase

inhibitors. There is currently no scientific literature detailing a specific mechanism of action for

this compound in isolation. Future research may elucidate a direct biological role, but its current

significance lies in its utility in the multi-step synthesis of more complex and biologically active

molecules. Researchers and drug development professionals should view this compound as a

starting material or building block rather than a standalone pharmacological agent.
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mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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